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Compound of Interest

Compound Name: TC299423

Cat. No.: B611238 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of TC299423 (CAS No. 1975146-56-5), a novel, potent, and brain-penetrant agonist

for nicotinic acetylcholine receptors (nAChRs). Given that this compound is intended for

research use only and is a biologically active molecule, adherence to stringent safety protocols

is mandatory to ensure personnel safety and experimental integrity.

Disclaimer: No official Safety Data Sheet (SDS) for TC299423 is publicly available at this time.

The following guidance is based on best practices for handling novel, potent research

compounds and information gathered from available scientific literature and supplier data. All

personnel must conduct a risk assessment prior to beginning work with this compound.

Compound Identification and Properties
TC299423 is a solid powder and is typically shipped as a non-hazardous chemical under

ambient temperatures.[1] It is a selective agonist for α6β2* and α4β2* nAChRs.[1]
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Property Value Source

IUPAC Name

(E)-5-(Pyrimidin-5-

yl)-1,2,3,4,7,8-

hexahydroazocine

[2][3][4]

CAS Number 1975146-56-5 [1]

Molecular Formula C11H15N3 [1]

Molecular Weight 189.26 g/mol [1]

Appearance Solid powder [1]

Short-Term Storage
Dry, dark, and at 0 - 4 °C (days

to weeks)
[1]

Long-Term Storage -20 °C (months to years) [1]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to its high potency and biological activity, a comprehensive approach to exposure

prevention is required.

Engineering Controls
Primary: All handling of TC299423 powder, including weighing and preparation of stock

solutions, must be conducted in a certified chemical fume hood or a powder containment

hood to prevent inhalation of airborne particles.

Secondary: A designated area within the laboratory should be established for the handling of

TC299423 to minimize the risk of cross-contamination. An eyewash station and safety

shower must be readily accessible.

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile gloves at all times. Due to the lack of specific chemical

resistance data, it is recommended to double-glove when handling the pure compound or

concentrated solutions. Change gloves immediately if contaminated.
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Eye Protection: Chemical safety goggles are mandatory to protect against splashes or

airborne powder.

Body Protection: A fully buttoned laboratory coat must be worn. Consider using disposable

sleeves for added protection during extensive handling.

Respiratory Protection: While engineering controls are the primary defense, a NIOSH-

approved respirator (e.g., N95 or higher) may be required for specific procedures such as

cleaning up spills outside of a fume hood, based on your institutional risk assessment.

Operational and Disposal Plans
Experimental Protocol: Step-by-Step Handling Guide

Preparation: Before retrieving the compound, ensure the chemical fume hood is operational

and the workspace is clean and uncluttered. Assemble all necessary equipment (spatulas,

weigh boats, vials, solvents) and PPE.

Weighing: Tare the balance with a clean weigh boat inside the fume hood. Carefully transfer

the required amount of TC299423 powder using a dedicated spatula. Avoid generating dust.

Solubilization: Add the desired solvent to the vessel containing the powder. Ensure the

container is capped before mixing to prevent aerosol generation.

Use in Experiments: When using solutions of TC299423, adhere to all standard laboratory

safety practices. Clearly label all containers with the compound name, concentration, and

date.

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

(e.g., 70% ethanol) followed by a cleaning agent. Decontaminate all reusable equipment that

came into contact with the compound.

Disposal: All solid waste (gloves, weigh boats, paper towels) contaminated with TC299423
should be placed in a sealed, labeled hazardous waste container. Liquid waste should be

collected in a designated, labeled hazardous waste container for organic or halogenated

solvents, as appropriate. Follow all institutional and local regulations for chemical waste

disposal.
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Visualized Workflows and Safety Hierarchies
To further clarify procedural steps and safety logic, the following diagrams have been

generated.
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Caption: Experimental workflow for handling TC299423.
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Hierarchy of Safety Controls

Elimination (Most Effective) Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)

(Least Effective)
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Caption: Hierarchy of controls for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for TC299423].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611238#personal-protective-equipment-for-handling-
tc299423]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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